Cas no 1628869-90-8 (Methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate)

• Product Name: Methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate
• CAS No: 1628869-90-8
• MF: C₁₃H₁₃N₃O₃S
• MW: 291.325621366501
• CID: 6793590
• PubChem ID: 90411342
• Update Time: 2025-06-10

Methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-3-methyl-isothiazol-5-yl)-phthalamic acid methyl ester
• CQLFRQREOLDZTN-UHFFFAOYSA-N
• SCHEMBL16039404
• methyl 2-[(4-amino-3-methyl-isothiazol-5-yl)carbamoyl]benzoate
• MFCD34168984
• methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate
• N-(4-Amino-3-methyl-isothiazol-5-yl)-phthalamic acid methyl ester, 95%
• methyl 2-[(4-amino-3-methyl-1,2-thiazol-5-yl)carbamoyl]benzoate
• 1628869-90-8
• Methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate

• Inchi： 1S/C13H13N3O3S/c1-7-10(14)12(20-16-7)15-11(17)8-5-3-4-6-9(8)13(18)19-2/h3-6H,14H2,1-2H3,(H,15,17)
• InChI Key： CQLFRQREOLDZTN-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C)=N1)N)NC(C1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 291.06776246g/mol
• Monoisotopic Mass: 291.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 123Ų

Additional information on Methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate

Methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate (CAS No. 1628869-90-8): A Comprehensive Overview

Methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate (CAS No. 1628869-90-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of inflammatory and neurological disorders.

The molecular structure of Methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate is composed of a benzene ring substituted with a carbamoyl group, which is further functionalized with a 4-amino-3-methylisothiazole moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of Methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate as an anti-inflammatory agent. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in the inflammatory response. These findings suggest that the compound could be developed into a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate has shown promise in neuroprotective studies. Research conducted on animal models has indicated that the compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic profile of Methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate has also been investigated to assess its suitability for drug development. Studies have shown that the compound exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its potential use as an oral medication. Furthermore, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthesis of Methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate involves a series of well-defined chemical reactions, including the formation of the isothiazole ring and subsequent functionalization with the benzene ring. The synthetic route is scalable and can be adapted for large-scale production, making it a viable option for pharmaceutical manufacturing.

In conclusion, Methyl 2-((4-amino-3-methylisothiazol-5-yl)carbamoyl)benzoate (CAS No. 1628869-90-8) represents a promising lead compound in the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research aims to optimize its pharmacological properties and explore its full therapeutic potential in various disease states.